Cas no 1208314-00-4 (5-Bromo-3-nitro-1H-pyrazole)

5-Bromo-3-nitro-1H-pyrazole structure
5-Bromo-3-nitro-1H-pyrazole structure
Product Name:5-Bromo-3-nitro-1H-pyrazole
CAS No:1208314-00-4
MF:C3H2BrN3O2
MW:191.970879077911
MDL:MFCD23703001
CID:1085967
PubChem ID:86337823
Update Time:2025-04-20

5-Bromo-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-3-nitro-1H-pyrazole
    • 104599-38-4
    • 3-BROMO-5-NITRO-2H-PYRAZOLE
    • 3-Bromo-5-nitropyrazole
    • AKOS022184641
    • SY275160
    • DB-413704
    • EN300-1915038
    • 3-Bromo-5-nitro-1H-pyrazole
    • SCHEMBL3582886
    • SCHEMBL10002534
    • DB-366256
    • STL588215
    • CS-0456934
    • 1208314-00-4
    • MFCD23703002
    • G61173
    • MDL: MFCD23703001
    • Inchi: 1S/C3H2BrN3O2/c4-2-1-3(6-5-2)7(8)9/h1H,(H,5,6)
    • InChI Key: XLDXGRUDPFLMDL-UHFFFAOYSA-N
    • SMILES: BrC1C=C([N+](=O)[O-])NN=1

Computed Properties

  • Exact Mass: 190.93304g/mol
  • Monoisotopic Mass: 190.93304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 74.5Ų

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